Cas no 89393-17-9 (2,4-Hexadiene, 1-(1-butoxyethoxy)-)

• Product Name: 2,4-Hexadiene, 1-(1-butoxyethoxy)-
• CAS No: 89393-17-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 602287
• PubChem ID: 71323936
• Update Time: 2025-04-19

2,4-Hexadiene, 1-(1-butoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiene, 1-(1-butoxyethoxy)-
• 1-(1-butoxyethoxy)hexa-2,4-diene
• DTXSID40753462
• 89393-17-9

• Inchi： 1S/C12H22O2/c1-4-6-8-9-11-14-12(3)13-10-7-5-2/h4,6,8-9,12H,5,7,10-11H2,1-3H3
• InChI Key： ZCYVABZFWDUIQB-UHFFFAOYSA-N
• SMILES： O(C(C)OCC=CC=CC)CCCC

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų